Cas no 162377-67-5 (4-(Azepan-1-yl)benzonitrile)

4-(Azepan-1-yl)benzonitrile is a versatile organic compound featuring a benzonitrile core substituted with an azepane ring at the para position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The azepane moiety enhances solubility and conformational flexibility, while the nitrile group offers functionalization potential through hydrolysis or nucleophilic addition. Its stability under various reaction conditions and compatibility with diverse synthetic methodologies make it a preferred choice for constructing complex heterocyclic frameworks. The compound is particularly useful in medicinal chemistry for developing bioactive molecules, owing to its balanced lipophilicity and ability to modulate pharmacokinetic properties.

4-(Azepan-1-yl)benzonitrile structure

Product Name:4-(Azepan-1-yl)benzonitrile

CAS No:162377-67-5

MF:C₁₃H₁₆N₂

MW:200.279542922974

MDL:MFCD11038470

CID:2780601

PubChem ID:21703985

Update Time:2025-05-27

4-(Azepan-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(Azepan-1-yl)benzonitrile
- CS-0333934
- 4-Azepan-1-ylbenzonitrile
- DTXSID00617152
- 4-Homopiperidin-1-yl-benzonitrile
- AS-9488
- 162377-67-5
- SCHEMBL139427
- Benzonitrile, 4-(hexahydro-1H-azepin-1-yl)-
- AKOS000218559
- MDL： MFCD11038470
- Inchi： 1S/C13H16N2/c14-11-12-5-7-13(8-6-12)15-9-3-1-2-4-10-15/h5-8H,1-4,9-10H2
- InChI Key： GRIDHYKVSWOBHE-UHFFFAOYSA-N
- SMILES： N1(C2C=CC(C#N)=CC=2)CCCCCC1

Computed Properties

Exact Mass: 200.131348519Da
Monoisotopic Mass: 200.131348519Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 27Å²

4-(Azepan-1-yl)benzonitrile Pricemore >>

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Fluorochem	075259-1g	4-Homopiperidin-1-yl-benzonitrile	162377-67-5	1g	￡80.00	2022-03-01
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TRC	B407593-50mg	4-(Azepan-1-yl)benzonitrile	162377-67-5	50mg	$ 50.00	2022-06-07
TRC	B407593-100mg	4-(Azepan-1-yl)benzonitrile	162377-67-5	100mg	$ 65.00	2022-06-07
TRC	B407593-500mg	4-(Azepan-1-yl)benzonitrile	162377-67-5	500mg	$ 115.00	2022-06-07
Apollo Scientific	OR111240-1g	4-Azepan-1-ylbenzonitrile	162377-67-5	1g	£85.00	2025-02-19
Apollo Scientific	OR111240-5g	4-Azepan-1-ylbenzonitrile	162377-67-5	5g	£213.00	2025-02-19
Apollo Scientific	OR111240-10g	4-Azepan-1-ylbenzonitrile	162377-67-5	10g	£340.00	2025-02-19
abcr	AB497582-10g	4-Azepan-1-ylbenzonitrile; .	162377-67-5	10g	€643.90	2025-02-21